Aqueous Solubility: Trisodium Salt (125 mg/mL) vs. Free Acid (18.1 mg/mL) for High-Concentration Stock Preparation
The aqueous solubility of UDP-glucuronic acid trisodium is 125 mg/mL (193.43 mM) , enabling preparation of high-concentration stock solutions without organic co-solvents. In contrast, the free acid form (UDP-glucuronic acid, CAS 2616-64-0) exhibits a predicted water solubility of only 18.1 g/L (~31.2 mM based on MW 580.3 g/mol) [1]. This 6.9-fold difference in molar solubility directly impacts the achievable concentration range in enzymatic assays.
| Evidence Dimension | Water solubility (aqueous stock solution concentration) |
|---|---|
| Target Compound Data | 125 mg/mL (193.43 mM) as trisodium salt |
| Comparator Or Baseline | UDP-glucuronic acid free acid: 18.1 g/L (~31.2 mM, MW 580.3 g/mol) |
| Quantified Difference | ~6.2-fold higher concentration (w/v); ~6.9-fold higher molarity achievable with trisodium salt |
| Conditions | Ambient temperature, deionized water; trisodium data from vendor CoA; free acid data from ALOGPS prediction (Foodb) |
Why This Matters
Higher solubility permits wider dynamic ranges in UGT kinetic assays and reduces the volume of co-solvent (e.g., DMSO) needed, minimizing solvent-induced enzyme inhibition artifacts.
- [1] FooDB. Showing Compound UDP-D-glucuronate (FDB031240): Water Solubility 18.1 g/L (ALOGPS). View Source
